2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride
Overview
Description
2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride (DESC) is an organosulfur compound that is widely used in organic synthesis. It is a white, crystalline solid with a melting point of 78-79°C and a boiling point of 161-162°C. DESC is soluble in water, alcohols, and many organic solvents. It is commonly used in the synthesis of various organic compounds, such as amines, amides, and sulfones.
Scientific Research Applications
2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride is widely used in organic synthesis, particularly in the synthesis of amines, amides, and sulfones. It is also used in the synthesis of peptides, peptidomimetics, and other biologically active compounds. 2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride has been used in the synthesis of drugs, such as the anti-inflammatory drug etodolac, and the antifungal drug ciclopirox. In addition, 2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride has been used in the synthesis of polymers and other materials, such as polyurethanes and polyamides.
Mechanism of Action
2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride acts as an electrophilic reagent in organic synthesis. It reacts with nucleophilic compounds, such as amines and alcohols, to form amides and sulfones, respectively. The reaction is typically carried out in the presence of a base, such as triethylamine, which helps to facilitate the reaction.
Biochemical and Physiological Effects
2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride is not known to have any significant biochemical or physiological effects. It is not metabolized by the body and is not known to be toxic or carcinogenic.
Advantages and Limitations for Lab Experiments
2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride is a versatile reagent that is widely used in organic synthesis. It is relatively stable and has a high boiling point, making it suitable for use in a wide range of laboratory experiments. However, it is not very soluble in water and can be difficult to handle in aqueous solutions.
Future Directions
2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride has a wide range of applications in organic synthesis and has been used in the synthesis of various drugs and materials. However, there is still much to be explored in terms of its potential uses. For example, 2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride could be used in the synthesis of new materials, such as polymers and nanomaterials. In addition, 2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride could be used to synthesize new drugs and drug delivery systems. Finally, 2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride could be used in the synthesis of peptides and peptidomimetics, which could be used to target specific biological pathways.
properties
IUPAC Name |
2-(2,6-dioxopiperidin-1-yl)ethanesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10ClNO4S/c8-14(12,13)5-4-9-6(10)2-1-3-7(9)11/h1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDXWYZCUAJWIGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C(=O)C1)CCS(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10656491 |
Source
|
| Record name | 2-(2,6-Dioxopiperidin-1-yl)ethane-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10656491 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,6-Dioxopiperidin-1-yl)ethanesulfonyl chloride | |
CAS RN |
1000339-13-8 |
Source
|
| Record name | 2-(2,6-Dioxopiperidin-1-yl)ethane-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10656491 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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